2-[2,4-dioxo-5-(4-pyridinylmethylene)-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide

• Molecular Formula: C18H15N3O3S
• Molecular Weight: 353.4 g/mol
• IUPAC Name: 2-[(5E)-2,4-dioxo-5-(pyridin-4-ylmethylidene)-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide
• InChI: InChI=1S/C18H15N3O3S/c1-12-3-2-4-14(9-12)20-16(22)11-21-17(23)15(25-18(21)24)10-13-5-7-19-8-6-13/h2-10H,11H2,1H3,(H,20,22)/b15-10+
• InChI Key: PAXISWXOZZHBEA-XNTDXEJSSA-N
• Isomeric SMILES: CC1=CC(=CC=C1)NC(=O)CN2C(=O)/C(=C\C3=CC=NC=C3)/SC2=O
• SMILES: CC1=CC(=CC=C1)NC(=O)CN2C(=O)C(=CC3=CC=NC=C3)SC2=O

Description

2-[2,4-dioxo-5-(4-pyridinylmethylene)-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide, also known as PPARγ agonist, is a chemical compound that has been widely researched in recent years. It is a thiazolidinedione derivative that has shown promising results in the treatment of metabolic disorders, such as type 2 diabetes and obesity.

Mechanism of Action

The mechanism of action of 2-[2,4-dioxo-5-(4-pyridinylmethylene)-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide involves the activation of this compoundγ, which is a transcription factor that regulates gene expression. This compoundγ activation leads to the upregulation of genes involved in glucose and lipid metabolism, such as adiponectin and fatty acid transporters. This leads to improved insulin sensitivity, decreased inflammation, and decreased adiposity.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound include improved glucose and lipid metabolism, reduced inflammation, and decreased adiposity. It has been shown to improve insulin sensitivity and reduce insulin resistance in animal models of type 2 diabetes. Additionally, it has been shown to reduce inflammation and decrease adiposity in obese animal models.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[2,4-dioxo-5-(4-pyridinylmethylene)-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide in lab experiments include its ability to activate this compoundγ and improve glucose and lipid metabolism. It has also been shown to have anti-cancer and anti-inflammatory properties. However, the limitations of using this compound include its potential toxicity and the need for further research to determine its safety and efficacy in humans.

Future Directions

For research on 2-[2,4-dioxo-5-(4-pyridinylmethylene)-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide include its potential use in the treatment of metabolic disorders, such as type 2 diabetes and obesity. Additionally, it may have potential applications in cancer and inflammatory diseases. Further research is needed to determine its safety and efficacy in humans, as well as its potential for drug development.

Synthesis Methods

The synthesis of 2-[2,4-dioxo-5-(4-pyridinylmethylene)-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide involves the reaction of 3-methylbenzylamine with ethyl 2-bromoacetate to form the intermediate product, which is then reacted with 2,4-thiazolidinedione and 4-pyridinecarbaldehyde to form the final product. This synthesis method has been optimized to produce high yields of the compound.

Scientific Research Applications

2-[2,4-dioxo-5-(4-pyridinylmethylene)-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide has been extensively studied for its potential therapeutic applications in metabolic disorders. It has been shown to activate the peroxisome proliferator-activated receptor gamma (this compoundγ), which plays a crucial role in glucose and lipid metabolism. The activation of this compoundγ by this compound leads to improved insulin sensitivity, reduced inflammation, and decreased adiposity. Additionally, it has been shown to have anti-cancer and anti-inflammatory properties.